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Compound of Interest

Compound Name: Diethoxydiphenylsilane

CAS No.: 155684-44-9

Cat. No.: B121531

Get Quote

Chemical Identity & Physicochemical Framework[1]
[2]
Diethoxydiphenylsilane (DEDPS) represents a class of organosilanes where the steric bulk of

two phenyl rings significantly influences both its reactivity and its safety profile.[2] Unlike

smaller alkyl-silanes (e.g., tetraethoxysilane), DEDPS exhibits slower hydrolysis kinetics and

higher thermal stability, making it a critical reagent for introducing hydrophobicity and aromatic

stacking capabilities into sol-gel networks and organic syntheses.[1][2]
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Property Value
Relevance to Safety &
Handling

CAS Number 2553-19-7

Unique identifier for

inventory/regulatory tracking.

[1][2][3]

Formula

Defines hydrolysis

stoichiometry (releases 2 eq.

Ethanol).

Molecular Weight 272.41 g/mol
Heavy vapor density; vapors

settle in low areas.[1][2]

Boiling Point 167 °C @ 15 mmHg

High boiler; low inhalation risk

at ambient temp unless

aerosolized.[1][2]

Flash Point 110 °C (Closed Cup)

Combustible (Class IIIB).[1][2]

Not a "Flammable Liquid" by

GHS (<60°C).[1][2]

Density 1.033 g/mL
Slightly denser than water;

sinks in aqueous spills.[1][2]

Hydrolytic Sensitivity High

Reacts with atmospheric

moisture to release ethanol.[1]

[2]

Hazard Identification & Mechanistic Toxicology[1][2]
While DEDPS is not classified as acutely toxic (e.g., fatal by contact), its primary hazard stems

from its reactivity with biological moisture.[1] The "Senior Scientist" perspective requires

understanding that the hazard is not the silane itself sitting in the bottle, but the reaction

occurring on your mucous membranes.

GHS Classification (29 CFR 1910.1200)[1][2]
Skin Corrosion/Irritation: Category 2 (Causes skin irritation).[1][2][4][5]
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Serious Eye Damage/Eye Irritation: Category 2A (Causes serious eye irritation).[1][2][5]

Specific Target Organ Toxicity (Single Exposure): Category 3 (May cause respiratory

irritation).[1][2]

The Hydrolysis Hazard Mechanism
When DEDPS contacts the aqueous environment of the eye or lung tissue, it undergoes

acid/base-catalyzed hydrolysis. This releases Ethanol locally and deposits insoluble

Diphenylsilanediol or oligomeric siloxanes.[1][2]

Acute Effect: The ethanol release causes immediate protein denaturation and irritation.[1][2]

Chronic/Physical Effect: The resulting silanediols are hydrophobic solids that can

mechanically irritate tissues or cloud the cornea if not flushed immediately.[1][2]
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Figure 1: The hydrolysis mechanism of DEDPS upon contact with biological moisture, driving

the irritation hazard.[1][2]

Advanced Handling & Storage Protocols
Standard "wear gloves" advice is insufficient for organosilanes.[1][2] The steric bulk of the

phenyl groups in DEDPS reduces permeation rates compared to smaller silanes, but the

lipophilicity increases retention in barrier materials.

Material Compatibility & PPE[1][2][5][6][7][8]
Glove Selection: Nitrile (0.11 mm) is generally sufficient for splash protection due to the

molecule's size.[1][2] However, for prolonged immersion or spill cleanup, use Silver
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Shield/4H or thick Viton.[1]

Respiratory: Because the vapor pressure is low (<1 mmHg @ 25°C), a fume hood is

sufficient for ambient handling.[1][2] If heating or aerosolizing (e.g., spin coating), use a

respirator with Organic Vapor (OV) cartridges.[1][2]

The "Dry-Line" Technique
To maintain reagent integrity (preventing oligomerization) and safety, handle DEDPS using

Schlenk line techniques or positive-pressure nitrogen transfers.[1][2]

Receipt: Inspect septum for integrity. If the liquid is cloudy, hydrolysis has initiated (formation

of siloxane polymers).[1]

Dispensing: Do not pour. Use a dry, nitrogen-flushed syringe with a long needle to penetrate

the septum.[1][2]

Headspace Management: Immediately backfill the bottle with inert gas (Ar or

) after withdrawal to prevent atmospheric moisture ingress.[1][2]
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Reagent Receipt

Visual Inspection:
Is it Cloudy?

Reject:
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Yes
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with Ethanol/Water
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Figure 2: Decision logic for the safe receipt, storage, and dispensing of moisture-sensitive

organosilanes.

Emergency Response & Toxicology Data
First Aid Causality

Eye Contact:Do not just rinse; flush copiously. The hydrolysis product (diphenylsilanediol) is

a solid.[1][2] You are not just washing away a liquid; you are preventing the precipitation of

abrasive micro-crystals on the cornea. Flush for 15+ minutes.
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Skin Contact: Wash with soap and water.[1][2][4] Alcohol-based hand sanitizers should be

avoided as they may increase the solubility/penetration of the silane before it is removed.[2]

Toxicology Profile
Acute Toxicity: Specific LD50 data for CAS 2553-19-7 is often not established in public

literature due to its specialized nature.[1][2] However, toxicity is generally low (LD50 oral rat

estimated > 2000 mg/kg) based on structural analogs (e.g., diphenyldimethoxysilane).[1]

Systemic Risk: The primary systemic risk is associated with the metabolic processing of the

hydrolysis byproduct, Ethanol.[1] Unlike methoxy-silanes (which release methanol and cause

blindness), ethoxy-silanes pose a lower systemic toxicity risk.[1][2]

Synthesis & Application Context
Why do researchers use this specific molecule?

Steric Protection: The two phenyl groups provide significant steric hindrance, protecting the

silicon atom from nucleophilic attack after the material has cured.[1] This makes DEDPS-

derived coatings more chemically resistant than those from TEOS.[1][2]

Refractive Index: The aromatic rings increase the refractive index of the resulting sol-gel,

useful in optical waveguide fabrication.[1]

π-π Stacking: In drug delivery systems, the phenyl groups allow for π-π stacking interactions

with aromatic drug molecules, facilitating controlled release profiles.[1][2]

Quenching/Disposal Protocol
Do not dispose of active DEDPS in aqueous waste streams immediately, as it may clog drains

by forming solid silicone plugs.[1]

Step 1: Dilute with ethanol in a waste container.[1][2]

Step 2: Slowly add water to force hydrolysis in the container.[1][2]

Step 3: Allow the solid siloxanes to precipitate.[1][2]
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Step 4: Dispose of the solid as chemical waste and the liquid as solvent waste.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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